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Compound of Interest

Compound Name: Fmoc-D-Glu-OH

Cat. No.: B592775 Get Quote

An In-depth Technical Guide on Fmoc-D-Glu-OH

This guide provides an overview of the chemical properties of Fmoc-D-Glu-OH, a derivative of

D-glutamic acid. It is intended for researchers, scientists, and professionals in the field of drug

development and peptide chemistry.

Core Compound Data
Fmoc-D-Glu-OH, also known as N-α-(9-Fluorenylmethoxycarbonyl)-D-glutamic acid, is a

commonly used building block in solid-phase peptide synthesis. The fluorenylmethoxycarbonyl

(Fmoc) protecting group on the alpha-amino group is base-labile and allows for the sequential

addition of amino acids to a growing peptide chain.

Physicochemical Properties
The fundamental physicochemical properties of Fmoc-D-Glu-OH are summarized in the table

below. These values are crucial for stoichiometric calculations in synthesis protocols and for the

characterization of the compound.

Property Value

Molecular Weight 369.37 g/mol [1]

Molecular Formula C₂₀H₁₉NO₆[1][2]
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Detailed experimental protocols for the use of Fmoc-D-Glu-OH in peptide synthesis are

extensive and depend on the specific peptide sequence and the solid support used. A general

workflow for the incorporation of an Fmoc-D-Glu-OH residue into a peptide chain using a solid-

phase approach is outlined below.

Resin Preparation Coupling Cycle Post-Coupling Cleavage & Purification

Resin Swelling Fmoc Deprotection
1. Swell in solvent

Fmoc-D-Glu-OH Activation2. Piperidine treatment Coupling to Resin Washing
3. Reaction

Capping (Optional)4. Remove excess reagents Fmoc Deprotection
5. Acetylate unreacted amines

Washing
6. Piperidine treatment

Cleavage from Resin7. Prepare for next cycle or cleavage Purification (e.g., HPLC)
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Fig 1. A generalized workflow for solid-phase peptide synthesis using Fmoc-D-Glu-OH.

Logical Relationship of Compound Identifiers
The chemical structure of Fmoc-D-Glu-OH dictates its molecular formula, which in turn

determines its molecular weight. This hierarchical relationship is fundamental to the chemical

identity of the compound.

Fmoc-D-Glu-OH

Molecular Formula
C₂₀H₁₉NO₆

determines

Molecular Weight
369.37 g/mol

calculates to
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Fig 2. Relationship between compound name, molecular formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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